Cas no 2842-11-7 (Acetamide,2,2-dichloro-N-(4-methylphenyl)-)

• Product Name: Acetamide,2,2-dichloro-N-(4-methylphenyl)-
• CAS No: 2842-11-7
• MF: C₉H₉Cl₂NO
• MW: 218.079860448837
• CID: 263465
• PubChem ID: 17825
• Update Time: 2025-04-19

Acetamide,2,2-dichloro-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2,2-dichloro-N-(4-methylphenyl)-
• 2,2-Dichloro-N-(4-methylphenyl)acetamide
• 2,2-dichloro-N-p-tolylacetamide
• 2,2-Dichloro-p-acetotoluidide
• 2.2-Dichlor-4'-methyl-acetanilid
• AC1L2ARN
• AI3-32529
• BRN 2692678
• Dichloracet-p-toluidid
• Dichlor-essigsaeure-p-toluidid
• dichloro-acetic acid p-toluidide
• N-(4-methylphenyl)-2,2-dichloroacetamide
• NSC15837
• p-ACETOTOLUIDIDE, 2,2-DICHLORO-
• CHEMBL1240953
• p-Acetotoluidide,2-dichloro-
• Acetamide,2-dichloro-N-(4-methylphenyl)-
• AKOS003866585
• MFCD00228081
• NSC 15837
• Acetamide, 2,2-dichloro-N-(4-methylphenyl)-
• NSC-15837
• DTXSID80182631
• SCHEMBL11139077
• 2,2-DICHLORO-N-P-TOLYL-ACETAMIDE
• 2842-11-7

• MDL： MFCD00228081
• Inchi： 1S/C9H9Cl2NO/c1-6-2-4-7(5-3-6)12-9(13)8(10)11/h2-5,8H,1H3,(H,12,13)
• InChI Key： RPIGRQVPOZXDDV-UHFFFAOYSA-N
• SMILES： ClC(C(NC1C=CC(C)=CC=1)=O)Cl

Computed Properties

• Exact Mass: 217.00627
• Monoisotopic Mass: 217.006119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.346
• Boiling Point: 347.3°Cat760mmHg
• Flash Point: 163.8°C
• Refractive Index: 1.594
• PSA: 29.1
• LogP: 2.81020